2,2,2-Trichloroethyl 3-bromo-2-oxopropanoate

• CAS No.: 61964-73-6
• Molecular Formula: C5H4BrCl3O3
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 2,2,2-trichloroethyl 3-bromo-2-oxopropanoate
• InChI: InChI=1S/C5H4BrCl3O3/c6-1-3(10)4(11)12-2-5(7,8)9/h1-2H2
• InChI Key: RAMJBXABSOPPLH-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)C(=O)OCC(Cl)(Cl)Cl)Br

Description

2,2,2-Trichloroethyl 3-bromo-2-oxopropanoate is a useful research compound. Its molecular formula is C5H4BrCl3O3 and its molecular weight is 298.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trichloroethyl pyruvate (3.7 g, 1.7 mmole) is heated to 65° and 1.1 ml (17 mmole) of bromine is added dropwise over 1 hour. A stream of carbon dioxide is passed through the reaction mixture during the addition to remove the HBr formed in the reaction. The mixture is cooled to room temperature, diluted with water and extracted with ethyl acetate. The extract is dried over MgSO4, evaporated and distilled in vacuum to give 1.8 g of trichloroethyl bromopyruvate, bp 74°-77° (0.01 mm).